Cas no 1261955-98-9 (5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid)

5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a benzyloxy-substituted phenyl group at the 5-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the benzyloxy group offers a modifiable handle for further functionalization. Its well-defined aromatic framework makes it suitable for applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor-targeting agents. High purity and consistent synthesis routes ensure reliability for research and industrial use.

5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid structure

1261955-98-9 structure

Product Name:5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid

CAS No:1261955-98-9

MF:C₂₀H₁₅FO₃

MW:322.329709291458

MDL:MFCD18322871

CID:2765904

PubChem ID:53228692

Update Time:2025-06-08

5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18322871
- 3'-(Benzyloxy)-4-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 1261955-98-9
- 5-(3-BENZYLOXYPHENYL)-2-FLUOROBENZOIC ACID
- DTXSID80692225
- 5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid, 95%
- 5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid
- MDL： MFCD18322871
- Inchi： 1S/C20H15FO3/c21-19-10-9-16(12-18(19)20(22)23)15-7-4-8-17(11-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,22,23)
- InChI Key： ADLKKNZDGDKHLG-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 322.10052250Da
Monoisotopic Mass: 322.10052250Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 46.5Å²

5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330150-5 g	5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid, 95%; .	1261955-98-9	95%	5g	€1159.00	2023-04-26
abcr	AB330150-5g	5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid, 95%; .	1261955-98-9	95%	5g	€1159.00	2025-03-19